Cas no 1909286-97-0 (rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride)

• Product Name: rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride
• CAS No: 1909286-97-0
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD29763292
• CID: 5246492
• PubChem ID: 122163455
• Update Time: 2025-06-07

rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride, trans
• rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride

• MDL： MFCD29763292
• Inchi： 1S/C5H11NO.ClH/c1-5(7)3-2-4(5)6;/h4,7H,2-3,6H2,1H3;1H/t4-,5-;/m1./s1
• InChI Key： KMFAFIGXWGOROW-TYSVMGFPSA-N
• SMILES： C[C@]1(CC[C@H]1N)O.Cl

Additional information on rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride

Comprehensive Overview of rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride (CAS No. 1909286-97-0)

The compound rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride (CAS No. 1909286-97-0) is a chiral cyclobutane derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the amino and hydroxyl functional groups, make it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in asymmetric synthesis and medicinal chemistry.

In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride has surged, driven by the growing focus on enantioselective catalysis and stereospecific drug design. This compound's cyclobutane ring offers rigidity and conformational constraints, which are highly valued in the development of bioactive molecules. Its hydrochloride salt form enhances solubility, making it suitable for various experimental conditions.

One of the most searched topics related to this compound is its role in peptide mimetics and small-molecule therapeutics. The amino alcohol moiety in rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride is particularly noteworthy, as it mimics natural amino acids, enabling the design of novel enzyme inhibitors and receptor modulators. This aligns with the current trend in drug discovery, where researchers prioritize targeted therapies with reduced side effects.

Another area of interest is the compound's potential in green chemistry. With the pharmaceutical industry shifting toward sustainable synthesis, rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride is being explored as a candidate for atom-economical reactions and catalytic processes. Its stability under mild conditions makes it an attractive option for environmentally friendly manufacturing protocols.

From a technical perspective, the synthesis and characterization of rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride require advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and confirm the compound's stereochemical integrity, which is critical for its application in preclinical studies. The compound's CAS No. 1909286-97-0 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In summary, rac-(1R,2R)-2-amino-1-methylcyclobutan-1-ol hydrochloride represents a promising scaffold in modern chemistry and drug development. Its combination of structural novelty, functional diversity, and compatibility with sustainable practices positions it as a valuable asset for researchers tackling challenges in precision medicine and chemical biology. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing innovative therapeutics.